Cas no 28196-46-5 (Neochebulagic acid)

• Product Name: Neochebulagic acid
• CAS No: 28196-46-5
• MF: C₄₁H₃₂O₂₈
• MW: 972.68
• CID: 1434025
• PubChem ID: 14483082
• Update Time: 2025-07-20

Neochebulagic acid Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, cyclic3,6-(4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate)4-[4-hydrogen(3-carboxy-3,4-dihydro-5,6,7-trihydroxy-1-oxo-1H-2-benzopyran-4-yl)butanedioate]1-(3,4,5-trihydroxybenzoate), stereoisomer (9CI)
• Glucopyranose,cyclic 3,6-(4,4',5,5',6,6'-hexahydroxydiphenate) 1-gallate 4-(b-hydrogen3-carboxy-5,6,7-trihydroxy-1-oxo-4-isochromansuccinate), b-D- (8CI)
• Neochebulagic acid(6CI)
• b-D-Glucopyranose, cyclic3,6-(4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate)4-[4-hydrogen(3-carboxy-3,4-dihydr
• b-D-Glucopyranose, cyclic3,6-(4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate)4-[4-hydrogen(3-carboxy-3,4-dihydro-5,6,7-trihydroxy-1-oxo-1H-2-benzopyran-4-yl)butanedioate]1-(3,4,5-trihydr
• Neochebulagic acid
• 28196-46-5
• HY-N6909
• CS-0100529
• AKOS040760587
• DA-56097

• Inchi： InChI=1S/C41H32O28/c42-13-1-8(2-14(43)24(13)49)36(59)69-41-31(56)34-32(66-40(63)12(6-19(47)48)23-22-11(5-17(46)27(52)30(22)55)38(61)67-33(23)35(57)58)18(65-41)7-64-37(60)9-3-15(44)25(50)28(53)20(9)21-10(39(62)68-34)4-16(45)26(51)29(21)54/h1-5,12,18,23,31-34,41-46,49-56H,6-7H2,(H,47,48)(H,57,58)
• InChI Key： MEUUWCKGFAIYFH-UHFFFAOYSA-N
• SMILES： OC1C(OC(=O)c2cc(O)c(O)c(O)c2)OC2COC(=O)c3cc(O)c(O)c(O)c3-c3c(O)c(O)c(O)cc3C(=O)OC1C2OC(=O)C(CC(O)=O)C1C(OC(=O)c2cc(O)c(O)c(O)c12)C(O)=O

Computed Properties

• Exact Mass: 972.10801036 g/mol
• Monoisotopic Mass: 972.10801036 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 69
• Rotatable Bond Count: 10
• Complexity: 1960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 972.7
• XLogP3: 0
• Topological Polar Surface Area: 478Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins

Additional information on Neochebulagic acid

Exploring Neochebulagic Acid (CAS No. 28196-46-5): A Potent Natural Compound with Multifaceted Bioactivities

In recent years, the scientific community has shown growing interest in natural compounds with potential therapeutic benefits. Among these, Neochebulagic acid (CAS No. 28196-46-5), a hydrolyzable tannin derived from plants like Terminalia chebula, has emerged as a subject of intense research due to its diverse pharmacological properties. This article delves into the chemistry, sources, mechanisms, and applications of this remarkable molecule, addressing common queries such as "Neochebulagic acid benefits" and "28196-46-5 uses in medicine."

Chemical Structure and Sources: Neochebulagic acid belongs to the ellagitannin class, characterized by a glucose core esterified with hexahydroxydiphenic acid (HHDP) and chebulic acid units. Its CAS registry number, 28196-46-5, uniquely identifies this compound in chemical databases. Primarily isolated from the fruits of Terminalia chebula (commonly known as Haritaki in Ayurveda), it contributes to the plant's antioxidant and anti-inflammatory effects. Researchers investigating "natural sources of Neochebulagic acid" often highlight its abundance in traditional herbal formulations.

Pharmacological Properties: Current studies reveal that Neochebulagic acid exhibits potent antioxidant activity, scavenging free radicals through its polyphenolic structure. Its ability to modulate NF-κB and MAPK pathways explains its anti-inflammatory effects, making it relevant for conditions like arthritis—a hotspot topic in "natural anti-inflammatory agents 2024" searches. Additionally, emerging data suggests roles in metabolic health, with queries like "Neochebulagic acid and diabetes" gaining traction due to its potential to improve insulin sensitivity.

Research Trends and Applications: The compound's anti-cancer potential is another focal point, with studies indicating apoptosis induction in certain cancer cell lines. This aligns with the surge in "plant-derived anticancer compounds" searches. Moreover, its neuroprotective effects against oxidative stress in neuronal cells position it as a candidate for neurodegenerative disease research—addressing popular queries like "natural neuroprotectants." Cosmetic applications are also explored, leveraging its skin-whitening and anti-aging properties, frequently searched as "Neochebulagic acid in skincare."

Safety and Future Directions: While preclinical studies showcase low toxicity, comprehensive clinical trials are needed—a gap often questioned in "Neochebulagic acid safety profile" searches. Innovations in extraction techniques (e.g., green chemistry methods) aim to enhance yield, responding to "sustainable production of plant actives" trends. With the global nutraceutical market expanding, 28196-46-5 holds promise as a multi-target agent bridging traditional medicine and modern therapeutics.

In summary, Neochebulagic acid (CAS No. 28196-46-5) represents a compelling example of nature-derived bioactive molecules. Its intersection with trending health concerns—from chronic inflammation to metabolic disorders—ensures its continued relevance in both academic and consumer-driven research landscapes.